Cas no 76162-57-7 (4-Isothiazolecarboxylic acid, 3-(4-methoxyphenyl)-, ethyl ester)

• Product Name: 4-Isothiazolecarboxylic acid, 3-(4-methoxyphenyl)-, ethyl ester
• CAS No: 76162-57-7
• MF: C₁₃H₁₃NO₃S
• MW: 263.312222242355
• CID: 4176760
• Update Time: 2025-03-30

4-Isothiazolecarboxylic acid, 3-(4-methoxyphenyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Isothiazolecarboxylic acid, 3-(4-methoxyphenyl)-, ethyl ester

• Inchi： 1S/C13H13NO3S/c1-3-17-13(15)11-8-18-14-12(11)9-4-6-10(16-2)7-5-9/h4-8H,3H2,1-2H3
• InChI Key： MXQLIYMDFNZIDM-UHFFFAOYSA-N
• SMILES： S1C=C(C(OCC)=O)C(C2=CC=C(OC)C=C2)=N1

Experimental Properties

• Density: 1.220±0.06 g/cm3(Predicted)
• Melting Point: 75 °C(Solv: methanol (67-56-1))
• Boiling Point: 357.9±42.0 °C(Predicted)
• pka: 1.94±0.27(Predicted)